Cas no 1396633-10-5 (methyl 4-{[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]sulfonyl}benzoate)

• Product Name: methyl 4-{[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]sulfonyl}benzoate
• CAS No: 1396633-10-5
• MF: C₁₉H₂₃NO₅S₂
• MW: 409.519623041153
• CID: 5363949
• PubChem ID: 71801155
• Update Time: 2025-05-24

methyl 4-{[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]sulfonyl}benzoate Chemical and Physical Properties

Names and Identifiers

• F6374-5651
• methyl 4-{[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]sulfonyl}benzoate
• 1396633-10-5
• methyl 4-((4-(((furan-2-ylmethyl)thio)methyl)piperidin-1-yl)sulfonyl)benzoate
• VU0546300-1
• AKOS024552683

• Inchi： 1S/C19H23NO5S2/c1-24-19(21)16-4-6-18(7-5-16)27(22,23)20-10-8-15(9-11-20)13-26-14-17-3-2-12-25-17/h2-7,12,15H,8-11,13-14H2,1H3
• InChI Key： QPQRQIAFZFJSIJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(N1CCC(CSCC2=CC=CO2)CC1)(=O)=O

Computed Properties

• Exact Mass: 409.10176518g/mol
• Monoisotopic Mass: 409.10176518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-{[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]sulfonyl}benzoate

Compound CAS No. 1396633-10-5: Methyl 4-{[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]sulfonyl}benzoate

The compound Methyl 4-{[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]sulfonyl}benzoate (CAS No. 1396633-10-5) is a highly specialized organic compound with a complex structure that combines elements of sulfur chemistry, aromatic systems, and cyclic amine functionalities. This compound has garnered attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its unique structural features and potential applications.

At its core, the molecule features a benzoate ester group attached to a piperidine ring system. The piperidine moiety is further substituted with a sulfanyl group, which itself is connected to a furan ring. This combination of functional groups introduces a high degree of structural complexity, making the compound an interesting subject for both theoretical and applied research. The presence of the furan ring, a heterocyclic aromatic system, adds electronic diversity to the molecule, potentially influencing its reactivity and biological activity.

Recent studies have highlighted the importance of such compounds in drug discovery efforts. The sulfonamide group in the molecule is known for its ability to modulate enzyme activity, making it a valuable component in the design of bioactive molecules. Additionally, the furan-containing substituent has been shown to enhance solubility and stability in certain biological systems, which are critical properties for pharmaceutical agents.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies, including nucleophilic substitution reactions and coupling reactions, to assemble the complex structure. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity in key steps of the synthesis.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been investigated as a potential lead compound for anti-inflammatory and anti-cancer therapies. Its ability to inhibit specific enzymes involved in inflammatory pathways makes it a candidate for further preclinical studies. Additionally, the compound's unique electronic properties have led to its exploration in the field of optoelectronics, where it may serve as a component in advanced materials for light-emitting diodes (LEDs) or photovoltaic devices.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed that the furan ring contributes significantly to the molecule's conjugation system, enhancing its electronic communication across the structure. This understanding has facilitated the design of analogs with improved bioavailability and efficacy.

The structural complexity of Methyl 4-{[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]sulfonyl}benzoate also presents challenges in terms of scalability and cost-effectiveness for large-scale production. However, ongoing research into more efficient synthetic pathways and green chemistry approaches is addressing these issues. For instance, researchers have explored the use of biocatalysts and solvent-free reaction conditions to minimize environmental impact while maintaining product quality.

In conclusion, CAS No. 1396633-10-5 represents a cutting-edge compound with multifaceted applications across various scientific domains. Its intricate structure and functional groups make it an invaluable tool for advancing both fundamental research and applied technologies. As new insights emerge from ongoing studies, this compound is poised to play an increasingly significant role in shaping future innovations in medicine and materials science.